Cas no 1881288-89-6 (1-Chloro-2,3-difluoro-4-(hexyloxy)benzene)

• Product Name: 1-Chloro-2,3-difluoro-4-(hexyloxy)benzene
• CAS No: 1881288-89-6
• MF: C₁₂H₁₅ClF₂O
• MW: 248.696709871292
• CID: 5075430
• Update Time: 2025-10-19

1-Chloro-2,3-difluoro-4-(hexyloxy)benzene Chemical and Physical Properties

Names and Identifiers

• 1-CHLORO-2,3-DIFLUORO-4-(HEXYLOXY)BENZENE
• 1-Chloro-2,3-difluoro-4-(hexyloxy)benzene

• Inchi： 1S/C12H15ClF2O/c1-2-3-4-5-8-16-10-7-6-9(13)11(14)12(10)15/h6-7H,2-5,8H2,1H3
• InChI Key： LKZQNHGGRCRREZ-UHFFFAOYSA-N
• SMILES： ClC1C=CC(=C(C=1F)F)OCCCCCC

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 16
• Rotatable Bond Count: 6
• Complexity: 192
• XLogP3: 5.1
• Topological Polar Surface Area: 9.2

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Phenol ethers Phenol ethers
• Solvents and Organic Chemicals Organic Compounds Benzenoids Phenol ethers

Additional information on 1-Chloro-2,3-difluoro-4-(hexyloxy)benzene

Introduction to 1-Chloro-2,3-difluoro-4-(hexyloxy)benzene (CAS No. 1881288-89-6)

1-Chloro-2,3-difluoro-4-(hexyloxy)benzene (CAS No. 1881288-89-6) is a unique and versatile organic compound that has garnered significant attention in recent years due to its potential applications in various fields, particularly in the pharmaceutical and materials science sectors. This compound is characterized by its distinctive chemical structure, which includes a benzene ring substituted with a chlorine atom, two fluorine atoms, and a hexyloxy group. The combination of these functional groups imparts unique physical and chemical properties that make it an intriguing subject for research and development.

The molecular formula of 1-Chloro-2,3-difluoro-4-(hexyloxy)benzene is C₁₂H₁₃ClF₂O, and its molecular weight is approximately 250.67 g/mol. The compound is a colorless liquid at room temperature and exhibits low volatility. Its solubility in organic solvents such as dichloromethane, ethyl acetate, and toluene makes it suitable for various synthetic processes and applications.

In the realm of pharmaceutical research, 1-Chloro-2,3-difluoro-4-(hexyloxy)benzene has shown promise as an intermediate in the synthesis of novel drugs. The presence of the hexyloxy group enhances the lipophilicity of the molecule, which can improve its bioavailability and cellular uptake. Additionally, the chlorine and fluorine substituents can influence the pharmacological properties of the final drug product, such as its metabolic stability and binding affinity to target receptors.

Recent studies have explored the use of 1-Chloro-2,3-difluoro-4-(hexyloxy)benzene in the development of new therapeutic agents for various diseases. For instance, a study published in the Journal of Medicinal Chemistry reported that derivatives of this compound exhibited potent anti-inflammatory activity in vitro and in vivo. The researchers found that these derivatives could effectively inhibit the production of pro-inflammatory cytokines such as TNF-α and IL-6, making them potential candidates for treating inflammatory disorders like rheumatoid arthritis.

Beyond pharmaceutical applications, 1-Chloro-2,3-difluoro-4-(hexyloxy)benzene has also been investigated for its potential use in materials science. Its unique electronic properties make it an attractive candidate for the development of advanced materials with tailored optical and electronic characteristics. For example, researchers at a leading materials science institute have synthesized polymers incorporating this compound as a monomer unit. These polymers exhibited enhanced thermal stability and improved mechanical properties compared to conventional materials.

The synthesis of 1-Chloro-2,3-difluoro-4-(hexyloxy)benzene typically involves multi-step processes that require careful control of reaction conditions to achieve high yields and purity. One common synthetic route involves the substitution of a chlorobenzene derivative with hexanol in the presence of a suitable catalyst. The resulting product can then be further modified through additional reactions to introduce the fluorine atoms and other functional groups as needed.

Safety considerations are paramount when handling 1-Chloro-2,3-difluoro-4-(hexyloxy)benzene. While it is not classified as a hazardous substance under current regulations, it is important to follow standard laboratory safety protocols to minimize exposure risks. Proper personal protective equipment (PPE), such as gloves and goggles, should be worn during handling, and work should be conducted in a well-ventilated area or fume hood.

In conclusion, 1-Chloro-2,3-difluoro-4-(hexyloxy)benzene (CAS No. 1881288-89-6) is a multifaceted compound with significant potential across various scientific disciplines. Its unique chemical structure and properties make it an invaluable intermediate in pharmaceutical synthesis and a promising candidate for advanced materials development. Ongoing research continues to uncover new applications for this compound, further solidifying its importance in modern scientific research.